Cas no 306979-88-4 (5-Acetyl-6-methyl-2-(4-phenylpiperazino)nicotinonitrile)

• Product Name: 5-Acetyl-6-methyl-2-(4-phenylpiperazino)nicotinonitrile
• CAS No: 306979-88-4
• MF: C₁₉H₂₀N₄O
• MW: 320
• MDL: MFCD00793604
• CID: 4645039
• Update Time: 2025-06-14

5-Acetyl-6-methyl-2-(4-phenylpiperazino)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-ACETYL-6-METHYL-2-(4-PHENYLPIPERAZINO)NICOTINONITRILE
• 5-acetyl-6-methyl-2-(4-phenylpiperazin-1-yl)pyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 5-acetyl-6-methyl-2-(4-phenyl-1-piperazinyl)-
• 5-Acetyl-6-methyl-2-(4-phenylpiperazin-1-yl)nicotinonitrile
• 5-Acetyl-6-methyl-2-(4-phenylpiperazino)nicotinonitrile

• MDL： MFCD00793604
• InChI Key： ZUROAQFXBSMISC-UHFFFAOYSA-NCopyCopied

Experimental Properties

• Color/Form: NA
• Flash Point: 263.0±32.9 °C

5-Acetyl-6-methyl-2-(4-phenylpiperazino)nicotinonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-Acetyl-6-methyl-2-(4-phenylpiperazino)nicotinonitrile

Comprehensive Overview of 5-Acetyl-6-methyl-2-(4-phenylpiperazino)nicotinonitrile (CAS No. 306979-88-4)

5-Acetyl-6-methyl-2-(4-phenylpiperazino)nicotinonitrile, with the CAS number 306979-88-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the nicotinonitrile family, characterized by its unique structural features, including an acetyl group, a methyl substituent, and a phenylpiperazine moiety. Its molecular complexity makes it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

The compound's chemical structure combines a nicotinonitrile core with a 4-phenylpiperazine side chain, which is often associated with modulating neurotransmitter receptors. This structural attribute has led to investigations into its potential applications in central nervous system (CNS) disorders, such as anxiety and depression. Researchers are particularly intrigued by its ability to interact with serotonin and dopamine receptors, which are critical targets in neuropharmacology.

In recent years, the demand for innovative small-molecule drugs has surged, driven by the need for more effective treatments with fewer side effects. 5-Acetyl-6-methyl-2-(4-phenylpiperazino)nicotinonitrile has emerged as a candidate in this space due to its selective binding properties. Its acetyl and nitrile functional groups enhance its bioavailability and metabolic stability, making it a promising lead compound for drug development.

From a synthetic chemistry perspective, the compound's multi-step synthesis involves the condensation of 6-methyl-2-chloronicotinonitrile with 4-phenylpiperazine, followed by acetylation. This process highlights the importance of precise reaction conditions and high-yield purification techniques, which are critical for scaling up production in industrial settings. Researchers often optimize these parameters to improve efficiency and reduce costs.

The compound's physicochemical properties, such as solubility, melting point, and stability, are key considerations for formulation scientists. Its moderate lipophilicity suggests good membrane permeability, which is advantageous for oral drug delivery. However, challenges like crystallinity and hygroscopicity must be addressed during preclinical development to ensure consistent performance in vivo.

Beyond pharmaceuticals, 5-Acetyl-6-methyl-2-(4-phenylpiperazino)nicotinonitrile has potential applications in material science. Its aromatic and heterocyclic components make it a candidate for designing organic semiconductors or fluorescent probes. These applications align with the growing interest in sustainable materials and bioimaging technologies, which are trending topics in scientific literature and patent filings.

Environmental and safety assessments of this compound are also underway, focusing on its biodegradability and ecotoxicological profile. Regulatory agencies emphasize the importance of such studies to ensure compliance with green chemistry principles. Researchers are exploring catalytic alternatives and solvent-free synthesis methods to minimize environmental impact.

In summary, 5-Acetyl-6-methyl-2-(4-phenylpiperazino)nicotinonitrile (CAS No. 306979-88-4) represents a versatile compound with broad-ranging implications in drug discovery, material science, and green chemistry. Its unique structure and functional groups continue to inspire innovative research, addressing some of the most pressing challenges in modern science.